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Compound of Interest

Compound Name: 4-(4-Fluorophenyl)-3-fluorophenol

Cat. No.: B1440373

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 4-(4-Fluorophenyl)-3-fluorophenol, a key
intermediate in the synthesis of advanced materials and active pharmaceutical ingredients
(APIs). This document delves into its chemical identity, synthesis, physical and chemical
properties, and safety and handling protocols, offering a foundational resource for its
application in research and development.

Core Chemical Identity and Descriptors

4-(4-Fluorophenyl)-3-fluorophenol is a fluorinated biphenyl derivative. The strategic
placement of fluorine atoms on the biphenyl scaffold significantly influences the molecule's
electronic properties, lipophilicity, and metabolic stability, making it a valuable building block in
medicinal chemistry and materials science.

Identifiers
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Identifier Value

CAS Number 349665-92-5[1][2]

Molecular Formula C12HsF20

Molecular Weight 206.19 g/mol

IUPAC Name 4-(4-Fluorophenyl)-3-fluorophenol
Synonyms 2,4'-Difluoro[1,1'-biphenyl]-4-ol

Chemical Structure

Caption: Chemical structure of 4-(4-Fluorophenyl)-3-fluorophenol.

Synthesis and Purification

The synthesis of 4-(4-Fluorophenyl)-3-fluorophenol is most effectively achieved through a
Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-
carbon bond between an organoboron compound and an organohalide, offering high yields and
functional group tolerance.[3]
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Caption: Suzuki-Miyaura coupling for the synthesis of 4-(4-Fluorophenyl)-3-fluorophenol.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general framework for the synthesis. Optimization of reaction
conditions may be necessary depending on the specific catalyst, base, and solvent system
employed.

Materials:

(3-Fluoro-4-hydroxyphenyl)boronic acid

e 1-Bromo-4-fluorobenzene

o Palladium(ll) acetate (Pd(OAC)2)[2]

o Potassium carbonate (K2COs)

e Solvent (e.g., a mixture of toluene, ethanol, and water)
 Inert gas (Nitrogen or Argon)

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux
condenser, combine (3-fluoro-4-hydroxyphenyl)boronic acid (1.2 equivalents) and 1-bromo-
4-fluorobenzene (1.0 equivalent).

o Catalyst and Base Addition: Add the palladium catalyst (e.g., 0.5 mol% Pd(OAc)2) and the
base (e.g., 2.0 equivalents of K2CO3).[2]

e Solvent Addition and Degassing: Add the degassed solvent system. Purge the flask with an
inert gas for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

o Reaction: Heat the mixture to reflux (typically 80-110 °C) with vigorous stirring. Monitor the
reaction's progress using an appropriate analytical technique such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[4]
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o Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water
and extract the product with an organic solvent (e.g., ethyl acetate).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by flash
column chromatography on silica gel to yield pure 4-(4-Fluorophenyl)-3-fluorophenol.[4]

Applications in Research and Development

The unique structural features of 4-(4-Fluorophenyl)-3-fluorophenol make it a valuable
precursor in several fields:

e Active Pharmaceutical Ingredients (APIs): The fluorinated biphenyl scaffold is a common
motif in modern pharmaceuticals. Fluorine substitution can enhance metabolic stability,
improve binding affinity to target proteins, and increase membrane permeability. This
compound serves as a key intermediate in the synthesis of non-steroidal anti-inflammatory
drugs (NSAIDs) and other bioactive molecules.[5]

o Materials Science: The rigid biphenyl structure is advantageous in the development of liquid
crystals and other advanced organic materials.[5]

o Agrochemicals: Similar to its role in pharmaceuticals, this compound can be a building block
for novel pesticides and herbicides where the fluorine atoms contribute to the desired
biological activity and stability.[5]

Safety, Handling, and Storage

Proper handling and storage are crucial when working with 4-(4-Fluorophenyl)-3-
fluorophenol to ensure personnel safety and maintain the compound's integrity.

Hazard Identification

Based on available safety data sheets, this compound is classified with the following hazards:
e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Recommended Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust
or vapors.[6]

o Wear appropriate personal protective equipment (PPE), including safety goggles with side-
shields, chemical-resistant gloves, and a lab coat.[6]

» Avoid direct contact with skin and eyes. In case of contact, rinse immediately and thoroughly
with water.

e Do not eat, drink, or smoke in the laboratory.[7]

e Wash hands thoroughly after handling.[7]

Storage Recommendations

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]
» Keep away from incompatible materials such as strong oxidizing agents.

» Segregate from other chemicals by hazard class.[7]

Conclusion

4-(4-Fluorophenyl)-3-fluorophenol is a versatile and valuable chemical intermediate with
significant potential in drug discovery and materials science. Its synthesis via the robust
Suzuki-Miyaura coupling allows for its efficient production. A thorough understanding of its
chemical properties, coupled with strict adherence to safety and handling protocols, is essential
for its effective and safe utilization in research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-(4-Fluorophenyl)-3-
fluorophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1440373#4-4-fluorophenyl-3-fluorophenol-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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